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Introduction

2-Chloroethyl-trimethylsilane (CAS No. 17336-78-6) is a bifunctional organosilane compound of
interest in specialized areas of chemical synthesis. Its structure, featuring a reactive chloroethyl
group and a stable trimethylsilyl moiety, offers unique synthetic possibilities. This guide
provides a comprehensive overview of its core physicochemical properties, reactivity—
particularly its thermal decomposition pathways—and safety considerations. It is imperative to
distinguish this compound from structurally similar but distinct reagents such as
(chloromethyl)trimethylsilane and 2-(trimethylsilyl)ethoxymethyl chloride (SEM-CI) to ensure
procedural accuracy and safety in the laboratory.

Core Physicochemical Properties

The fundamental properties of 2-chloroethyl-trimethylsilane are summarized below. While the
molecular weight is well-documented by various chemical suppliers, a definitive experimental
value for its density is not readily available in public literature.
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Property Value Source(s)
Chemical Name (2-Chloroethyl)trimethylsilane N/A

CAS Number 17336-78-6 [1][21[3]
Molecular Formula C5H13CISi [1]
Molecular Weight 136.70 g/mol [1]

Density Data not available N/A

Reactivity and Synthetic Profile

The reactivity of 2-chloroethyl-trimethylsilane is largely dictated by the interplay between the
silicon-carbon bond and the terminal chloro group. The most thoroughly documented reaction
pathway is its thermal decomposition (pyrolysis).

Thermal Decomposition (Pyrolysis)

Kinetic studies have shown that the pyrolysis of 2-chloroethyl-trimethylsilane can proceed
through multiple pathways, highly dependent on the reaction conditions, such as the presence
or absence of surface-active materials in the reaction vessel.

In a system designed to favor homogeneous decomposition, three primary reaction pathways
are observed:

e [-Elimination (Major Pathway): The predominant reaction is a -elimination to yield ethylene
and trimethylchlorosilane. This pathway accounts for approximately 96% of the products.

o Dehydrochlorination: A minor pathway involves the elimination of hydrogen chloride (HCI) to
form vinyltrimethylsilane.

e Rearrangement and Fragmentation: Another minor pathway leads to the formation of vinyl
chloride and trimethylsilane.

The following diagram illustrates these competing thermal decomposition pathways.
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Caption: Thermal decomposition pathways of 2-chloroethyl-trimethylsilane.

It is noteworthy that in a grease-free reaction vessel, the decomposition proceeds almost
exclusively via the [3-elimination pathway to give ethylene and trimethylchlorosilane. This
surface sensitivity highlights the critical importance of reaction vessel preparation in directing
the outcome of the pyrolysis.

Synthesis

Detailed, peer-reviewed synthetic protocols for 2-chloroethyl-trimethylsilane are not widely
published. However, general methods for the formation of related chloroalkylsilanes often
involve either the chlorination of an existing alkylsilane or the alkylation of a chlorosilane. The
synthesis of related (chloromethyl)silanes has been achieved through the free-radical
chlorination of the corresponding methylsilanes using initiators like benzoyl peroxide, or via
methylation reactions. These general strategies could potentially be adapted for the synthesis
of 2-chloroethyl-trimethylsilane.
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The following diagram outlines a generalized, hypothetical workflow for the synthesis of
chloroalkylsilanes, which could be conceptually applied to the target molecule.
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Caption: Generalized workflow for chloroalkylsilane synthesis.
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Applications in Research and Drug Development

Currently, there is a notable absence of published literature detailing the specific applications of
2-chloroethyl-trimethylsilane in drug development or as a common reagent in organic
synthesis. While many other organosilicon compounds, such as chlorotrimethylsilane (TMSCI)
and 2-(trimethylsilyl)ethoxymethyl chloride (SEM-CI), are extensively used as protecting groups
for alcohols, amines, and other functional groups, there is no evidence to suggest a similar
widespread use for 2-chloroethyl-trimethylsilane.[4][5][6][7] Its utility may lie in more niche
applications that take advantage of its uniqgue decomposition pathways or its bifunctional nature
as an intermediate for more complex organosilicon structures.

Safety and Handling

A complete, verified Safety Data Sheet (SDS) for 2-chloroethyl-trimethylsilane (CAS 17336-78-
6) is not readily available in public databases. However, based on the GHS information
provided by some suppliers and the general reactivity of chlorosilane compounds, the following
precautions are mandated.[1]

» Hazard Classification: The compound is classified as a flammable liquid (H225), and it is
expected to cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[1]

» Signal Word: Danger.[1]

Experimental Protocol: Safe Handling and Storage

Given its classification as a flammable and irritating compound, and the general properties of
chlorosilanes, the following handling and storage protocols must be strictly observed.

e Engineering Controls: All manipulations should be conducted in a well-ventilated chemical
fume hood. Use of explosion-proof electrical equipment is required.[1][8][9] Ensure that an
emergency eyewash station and safety shower are immediately accessible.

¢ Personal Protective Equipment (PPE):
o Wear chemical-resistant gloves (e.g., nitrile rubber).

o Wear chemical safety goggles and a face shield.
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o Use a flame-retardant lab coat.

o If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge
for organic vapors and acid gases should be used.

e Handling:

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

o

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

[¢]

Use only non-sparking tools.[1]

o

Avoid contact with water and moisture, as chlorosilanes can react to produce HCI gas.

[e]

Avoid breathing vapors or mists.
e Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.

o Store away from incompatible materials such as strong oxidizing agents, acids, bases,
and alcohols.

» Disposal: Dispose of waste in accordance with all local, regional, and national regulations.
Do not dispose of it into the sewer system.

Disclaimer:This safety information is based on supplier data for CAS 17336-78-6 and general
knowledge of chlorosilanes. A comprehensive and verified Safety Data Sheet should be
consulted before any handling or use of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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